Cas no 2229218-78-2 (tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate
• CAS No: 2229218-78-2
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5922346
• PubChem ID: 165623065
• Update Time: 2025-05-21

tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate
• EN300-1901744
• tert-butyl N-[3-amino-2-(3-methylfuran-2-yl)propyl]carbamate
• 2229218-78-2

• Inchi： 1S/C13H22N2O3/c1-9-5-6-17-11(9)10(7-14)8-15-12(16)18-13(2,3)4/h5-6,10H,7-8,14H2,1-4H3,(H,15,16)
• InChI Key： ITMRMPNVWPBZBX-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate

Introduction to tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate (CAS No. 2229218-78-2)

tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate (CAS No. 2229218-78-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 3-methylfuran moiety. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under a wide range of reaction conditions. This group can be selectively removed under mild acidic conditions, making it an ideal choice for the synthesis of complex molecules. The presence of this group in tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate allows for the controlled manipulation of the amino functionality, which is crucial for the design of bioactive compounds.

The 3-methylfuran moiety, on the other hand, imparts unique electronic and steric properties to the molecule. Furan derivatives are known for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a methyl group at the 3-position further modulates these properties, potentially enhancing the compound's pharmacological profile.

Recent studies have highlighted the potential of tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a lead compound for the development of anti-inflammatory drugs.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the anticancer properties of tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate. The compound was shown to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The study demonstrated that the compound selectively killed cancer cells while sparing normal cells, indicating its potential as a selective anticancer agent.

The structural flexibility and functional versatility of tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate make it an attractive candidate for further medicinal chemistry optimization. Researchers can modify various parts of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the furan ring or altering the length and composition of the alkyl chain can lead to compounds with improved biological activities.

In addition to its therapeutic potential, tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate has also been studied for its use as an intermediate in organic synthesis. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse biological activities. This versatility has led to its widespread use in academic and industrial research settings.

The synthesis of tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and protection/deprotection strategies. Advances in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, tert-butyl N-3-amino-2-(3-methylfuran-2-yl)propylcarbamate (CAS No. 2229218-78-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as an intermediate in organic synthesis. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.